Cas no 14229-27-7 (3-Amino-5,6-dichloropyrazine-2-carboxamide)

• Product Name: 3-Amino-5,6-dichloropyrazine-2-carboxamide
• CAS No: 14229-27-7
• MF: C₅H₄Cl₂N₄O
• MW: 207.017457962036
• MDL: MFCD21603848
• CID: 1026514
• PubChem ID: 70700319
• Update Time: 2025-05-22

3-Amino-5,6-dichloropyrazine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5,6-dichloropyrazine-2-carboxamide
• 3-amino-5,6-dichloro-2-Pyrazinecarboxamide
• 2,3-Dichlor-6-amino-5-carbamoyl-pyrazin
• 3-amino-5,6-dichloro-pyrazine-2-carboxylic acid amide
• AK-55040
• ANW-57220
• CTK8B7406
• KB-70382
• 3-Amino-5,6-dichloropyrazinamide
• 14229-27-7
• DA-24237
• DTXSID30743175
• SCHEMBL14237878
• CS-0099175
• BS-52976
• 2-Pyrazinecarboxamide, 3-amino-5,6-dichloro-
• N13377

• MDL： MFCD21603848
• Inchi： 1S/C5H4Cl2N4O/c6-2-3(7)11-4(8)1(10-2)5(9)12/h(H2,8,11)(H2,9,12)
• InChI Key： YAUJFGUNNMAZQR-UHFFFAOYSA-N
• SMILES： ClC1=C(N=C(C(C(N)=O)=N1)N)Cl

Computed Properties

• Exact Mass: 205.9762162g/mol
• Monoisotopic Mass: 205.9762162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• Density: 1.714±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 291.5-293.5 ºC
• Solubility: Slightly soluble (1.3 g/l) (25 º C),

Additional information on 3-Amino-5,6-dichloropyrazine-2-carboxamide

3-Amino-5,6-Dichloropyrazine-2-Carboxamide (CAS No. 14229-27-7): A Comprehensive Overview

3-Amino-5,6-dichloropyrazine-2-carboxamide, also known by its CAS registry number CAS No. 14229-27-7, is a synthetic organic compound that belongs to the class of pyrazine derivatives. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule consists of a pyrazine ring system with substituents at positions 2, 3, 5, and 6, making it a structurally complex yet highly functional compound.

The synthesis of 3-amino-5,6-dichloropyrazine-2-carboxamide typically involves multi-step organic reactions, often utilizing chlorination and amidation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production. For instance, researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions and improve yield. These developments highlight the importance of this compound in both academic and industrial settings.

One of the most notable aspects of CAS No. 14229-27-7 is its biological activity. Studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. In particular, its ability to inhibit certain enzymes associated with chronic inflammatory diseases has been extensively investigated. Furthermore, recent research has revealed that 3-amino-5,6-dichloropyrazine-2-carboxamide may also possess anti-tumor properties, particularly in targeting specific signaling pathways involved in cancer progression.

In the agricultural sector, this compound has shown potential as a herbicide or fungicide due to its ability to inhibit key enzymes in plant pathogens. Field trials conducted in controlled environments have indicated that it can effectively control the growth of harmful fungi without causing significant harm to crops. This dual functionality—combining pharmaceutical and agrochemical applications—underscores the versatility of CAS No. 14229-27-7.

The physical and chemical properties of 3-amino-5,6-dichloropyrazine-2-carboxamide are equally intriguing. Its melting point, solubility profile, and stability under various conditions have been thoroughly characterized using advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These studies provide critical insights into its behavior under different environmental conditions, which is essential for its safe handling and storage.

From an environmental perspective, understanding the fate and transport of CAS No. 14229-27-7 in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its degradation pathways under aerobic and anaerobic conditions, as well as its bioaccumulation potential in aquatic organisms. These findings are vital for regulatory agencies aiming to establish guidelines for the safe use of this compound.

In conclusion, 3-amino-5,6-dichloropyrazine-2-carboxamide, or CAS No. 14229-27-7, represents a significant advancement in the field of organic chemistry due to its diverse applications and unique properties. As research continues to uncover new aspects of this compound's functionality, it is likely to play an increasingly important role in both scientific research and industrial applications.